446-59-3

2-Bromo-3-fluoroanisole

In Stock

• CAS RN:
• 446-59-3

• Formula:
• C7H6BrFO

• InChI:
• InChI=1S/C7H6BrFO/c1-10-6-4-2-3-5(9)7(6)8/h2-4H,1H3

• InChIKey:
• RNUBPKHSQXYYCV-UHFFFAOYSA-N

• 2-Bromo-3-fluoroanisole is a useful research compound. Its molecular formula is C7H6BrFO and its molecular weight is 205.02 g/mol. The purity is usually 95%.

6,15-dioxo-9S,11R-dihydroxy-13E-prostenoic acid

• CAS RN:
• 63446-59-3

• Formula:
• C20H32O6

• InChI:
• InChI=1S/C20H32O6/c1-2-3-4-7-14(21)10-11-16-17(19(24)13-18(16)23)12-15(22)8-5-6-9-20(25)26/h10-11,16-19,23-24H,2-9,12-13H2,1H3,(H,25,26)/b11-10+/t16-,17-,18-,19+/m1/s1

• InChIKey:
• VKPWUQVGTPVEMU-QVPQFPIISA-N

• 6, 15-Diketo, 13, 14-dihydro-PGF1a, also known as 6, 15dk, 13, 14dh-pgf1a, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. 6, 15-Diketo, 13, 14-dihydro-PGF1a is considered to be a practically insoluble (in water) and relatively neutral molecule. 6, 15-Diketo, 13, 14-dihydro-PGF1a has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 6, 15-diketo, 13, 14-dihydro-PGF1a is primarily located in the membrane (predicted from logP) and cytoplasm. 6, 15-Diketo, 13, 14-dihydro-PGF1a can be biosynthesized from prostaglandin F1ALPHA.
  6,15-diketo,13,14-dihydroprostaglandin F1alpha is a prostaglan...

Perfluorobutyltetrahydrofuran

Usually In Stock

• CAS RN:
• 26446-59-3

• Formula:
• C8H7F9O

• InChI:
• InChI=1S/C8H7F9O/c9-5(10,4-2-1-3-18-4)6(11,12)7(13,14)8(15,16)17/h4H,1-3H2

• InChIKey:
• CJFUEPJVIFJOOU-UHFFFAOYSA-N

• 2-perfluorobutyltetrahydrofuran is an organofluorine compound and an alkyltetrahydrofuran.

3-(Cyclohexylmethoxy)benzaldehyde

In Stock

• CAS RN:
• 1019446-59-3

• Formula:
• C14H18O2

• InChI:
• InChI=1S/C14H18O2/c15-10-13-7-4-8-14(9-13)16-11-12-5-2-1-3-6-12/h4,7-10,12H,1-3,5-6,11H2

• InChIKey:
• WHKLMKVCYKWULR-UHFFFAOYSA-N

• 3-(Cyclohexylmethoxy)benzaldehyde is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29 g/mol. The purity is usually 95%.